Cas no 672-81-1 (2-(methoxymethylidene)propanedinitrile)
672-81-1 structure
Product Name:2-(methoxymethylidene)propanedinitrile
CAS No:672-81-1
Molecular Formula:C5H4N2O
Molecular Weight:108.09806
MDL:MFCD07437817
CID:509473
PubChem ID:69599
2-(methoxymethylidene)propanedinitrile Properties
Names and Identifiers
-
- Propanedinitrile,2-(methoxymethylene)-
- (Methoxymethylene)malononitrile
- (methoxymethylidene)propanedinitrile
- 2-(methoxymethylidene)propanedinitrile
- InChI=1/C5H4N2O/c1-8-4-5(2-6)3-7/h4H,1H
- SY161188
- Propanedinitrile, 2-(methoxymethylene)-
- DTXSID50217484
- F8887-5632
- 2-(methoxymethylene)malononitrile
- D86348
- 672-81-1
- NS00042802
- PPIRRJFTJMFMSM-UHFFFAOYSA-N
- methoxymethylenemalononitrile
- MFCD07437817
- SCHEMBL1717333
- AKOS026676790
- (methoxymethylidene)malononitrile
- EINECS 211-597-4
- EN300-177658
- DS-012301
-
- MDL： MFCD07437817
- InChIKey： PPIRRJFTJMFMSM-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H4N2O/c1-8-4-5(2-6)3-7/h4H,1H3
- SMILES： COC=C(C#N)C#N
Computed Properties
- Exact Mass: 108.03242
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 108.032362755g/mol
- Heavy Atom Count: 8
- Complexity: 169
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.1
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- PSA: 56.81
2-(methoxymethylidene)propanedinitrile Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0063DY-100mg |
Propanedinitrile,2-(methoxymethylene)- |
672-81-1 | 95% | 100mg |
$307.00 | 2025-03-21 | |
| A2B Chem LLC | AC83526-50mg |
Propanedinitrile,2-(methoxymethylene)- |
672-81-1 | 95% | 50mg |
$208.00 | 2024-04-19 | |
| Aaron | AR0063MA-100mg |
Propanedinitrile,2-(methoxymethylene)- |
672-81-1 | 95% | 100mg |
$96.00 | 2025-01-23 | |
| abcr | AB592102-250mg |
2-(Methoxymethylidene)propanedinitrile; . |
672-81-1 | 250mg |
€285.40 | 2024-07-20 | ||
| Apollo Scientific | OR52959-250mg |
2-(Methoxymethylidene)propanedinitrile |
672-81-1 | 250mg |
£580.00 | 2025-02-20 | ||
| Enamine | EN300-177658-1.0g |
2-(methoxymethylidene)propanedinitrile |
672-81-1 | 95% | 1g |
$0.0 | ||
| eNovation Chemicals LLC | D964998-100mg |
Propanedinitrile,2-(methoxymethylene)- |
672-81-1 | 95% | 100mg |
$170 | 2022-09-07 | |
| Life Chemicals | F8887-5632-0.25g |
2-(methoxymethylidene)propanedinitrile |
672-81-1 | 95%+ | 0.25g |
$404.0 | 2023-09-05 | |
| TRC | M336395-5mg |
2-(methoxymethylidene)propanedinitrile |
672-81-1 | 5mg |
$ 50.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1538375-250mg |
2-(Methoxymethylene)malononitrile |
672-81-1 | 98% | 250mg |
￥2109.00 |
2-(methoxymethylidene)propanedinitrile Related Literature
-
Lukas Porz,Arne J. Klomp,Xufei Fang,Ning Li,Can Yildirim,Carsten Detlefs,Enrico Bruder,Marion Höfling,Peng Gao,Karsten Durst,Karsten Albe,Hugh Simons,Jürgen Rödel Mater. Horiz., 2021,8, 1528-1537
-
Aditi Roy,Mahendra Nath Roy RSC Adv., 2017,7, 40803-40812
-
Jian-Guo Zheng,Xianfeng Yang,Xiuyan Li,Jing Wang,Fuli Zhao,Kam Sing Wong,Chaolun Liang,Mingmei Wu Nanoscale, 2010,2, 1674-1683
-
Águeda Sonseca,Oscar Sahuquillo,E. Johan Foster,Enrique Giménez RSC Adv., 2015,5, 55879-55891
-
Takako Muraoka,Shin-ichi Kamiya,Isamu Matsuda,Kenji Itoh Chem. Commun., 2002, 1284-1285
-
N. A. Teanby,P. G. J. Irwin,R. de Kok,C. A. Nixon Faraday Discuss., 2010,147, 51-64
-
Donald Mackay Environ. Sci.: Processes Impacts, 2018,20, 86-97
-
9. Front cover
-
Edzard M. Geertsema,Anne Marie Schoevaars,Auke Meetsma,Ben L. Feringa Org. Biomol. Chem., 2006,4, 4101-4112
Recommended suppliers
Amadis Chemical Company Limited
(CAS:672-81-1)2-(methoxymethylidene)propanedinitrile
Purity:99%
Quantity:5g
Price($):988